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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for calcium sulfide (CaS),
focusing on its chemical formula and molar mass. The information is presented to support

research and development activities where precise chemical specifications are required.

Chemical Formula and Structure
Calcium sulfide is an inorganic compound with the chemical formula CaS.[1] It consists of one

calcium cation (Ca²⁺) and one sulfide anion (S²⁻) held together by ionic bonding.[2][3] The ions

are arranged in a 1:1 ratio, resulting in a neutral compound.[3] In its solid state, calcium sulfide

crystallizes in a cubic structure similar to rock salt.[1]

Molar Mass and Composition
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The

calculation for calcium sulfide is based on the standard atomic weights of calcium and sulfur.

The determination of the molar mass of calcium sulfide is a standard computational procedure

rooted in its chemical formula. The protocol involves the following steps:

Identify the chemical formula: The established formula for calcium sulfide is CaS.[2]

Determine constituent elements: The elements present are Calcium (Ca) and Sulfur (S).
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Obtain standard atomic weights: The atomic weights for each element are sourced from the

periodic table. The atomic mass of calcium is approximately 40.08 g/mol , and the atomic

mass of sulfur is approximately 32.07 g/mol .[4]

Calculate total mass: The molar mass is calculated by summing the atomic masses of all

atoms in the formula.[5] For CaS, this involves adding the atomic mass of one calcium atom

to that of one sulfur atom.

The following table summarizes the quantitative data used to determine the molar mass of

calcium sulfide.

Constituent
Element

Chemical
Symbol

Quantity
Atomic Mass (
g/mol )

Total Mass
Contribution (
g/mol )

Calcium Ca 1 40.078 40.078

Sulfur S 1 32.065 32.065

Calcium Sulfide CaS - - 72.143

Note: The final molar mass is approximately 72.14 g/mol .[1][6] Minor variations (e.g., 72.15

g/mol ) may exist depending on the source of atomic weight data.[4][7]

Workflow Visualization
The logical process for calculating the molar mass of calcium sulfide from its chemical formula

is depicted in the diagram below. This workflow is fundamental in chemical and pharmaceutical

sciences for tasks such as stoichiometry, solution preparation, and quantitative analysis.
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Caption: Workflow for calculating the molar mass of CaS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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